4-chloro-N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[1-[4-(4-fluorophenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C23H25ClFN3O2S2/c1-17(26-32(29,30)21-10-4-18(24)5-11-21)23(22-3-2-16-31-22)28-14-12-27(13-15-28)20-8-6-19(25)7-9-20/h2-11,16-17,23,26H,12-15H2,1H3
• InChI Key: JIHBLZDQXVYACL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)C3=CC=C(C=C3)F)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H25ClFN3O2S2
• Molecular Weight: 494.0 g/mol

Description

4-chloro-N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H25ClFN3O2S2 and its molecular weight is 494.04. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The compound's derivatives have shown significant antimicrobial activity against a range of pathogens. Mishra and Chundawat (2019) synthesized a series of derivatives that demonstrated potent activity against gram-negative and gram-positive bacteria, as well as fungal strains, highlighting its potential as a broad-spectrum antimicrobial agent (Mishra & Chundawat, 2019).

Carbonic Anhydrase Inhibition

Several studies have explored the compound's effectiveness as a carbonic anhydrase inhibitor, which is relevant for anticancer and antiglaucoma therapies. For instance, Congiu et al. (2015) developed derivatives that inhibited carbonic anhydrase isoforms involved in tumor growth, showing potential for pharmacologic applications in cancer treatment (Congiu et al., 2015). Lolak et al. (2019) further supported this by synthesizing derivatives that selectively inhibit tumor-associated carbonic anhydrase isoforms, providing a basis for anticancer drug development (Lolak et al., 2019).

Anticancer Properties

The synthesis of derivatives incorporating the core structure of 4-chloro-N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide has been targeted for anticancer applications. Mishra et al. (2017) demonstrated that these derivatives exhibit potent inhibitory action against human carbonic anhydrase isoforms, with potential implications for anticancer therapy (Mishra et al., 2017).

Antiviral and Antitumor Activity

Sathe et al. (2011) investigated the compound's derivatives for antimycobacterial activity, contributing to the search for new treatments for tuberculosis and related mycobacterial infections (Sathe et al., 2011). Additionally, novel derivatives were evaluated for their antitumor activity, showcasing the compound's versatility in drug development for cancer therapy.